Cas no 1421506-45-7 (N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-3-chlorobenzamide)

• Product Name: N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-3-chlorobenzamide
• CAS No: 1421506-45-7
• MF: C₁₈H₁₅ClN₂O₃
• MW: 342.776303529739
• CID: 5914945
• PubChem ID: 71803237
• Update Time: 2025-06-15

N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-3-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-3-chlorobenzamide
• N-[4-(2-carbamoylphenoxy)but-2-yn-1-yl]-3-chlorobenzamide
• F6412-6661
• N-(4-(2-carbamoylphenoxy)but-2-yn-1-yl)-3-chlorobenzamide
• VU0547924-1
• AKOS024554959
• 1421506-45-7
• 2-[4-[(3-chlorobenzoyl)amino]but-2-ynoxy]benzamide

• Inchi： 1S/C18H15ClN2O3/c19-14-7-5-6-13(12-14)18(23)21-10-3-4-11-24-16-9-2-1-8-15(16)17(20)22/h1-2,5-9,12H,10-11H2,(H2,20,22)(H,21,23)
• InChI Key： VFNZFVQGVMXVBN-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=CC=C1OCC#CCNC(=O)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 342.0771200g/mol
• Monoisotopic Mass: 342.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-3-chlorobenzamide

Comprehensive Overview of N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-3-chlorobenzamide (CAS No. 1421506-45-7)

In the realm of organic chemistry and pharmaceutical research, N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-3-chlorobenzamide (CAS No. 1421506-45-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its alkynyl linker and chlorobenzamide moiety, is often explored for its role in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a candidate for further study in targeted therapies.

The chemical structure of N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-3-chlorobenzamide features a phenoxy group connected to a but-2-yn-1-yl chain, terminating in a 3-chlorobenzamide unit. This arrangement is pivotal for its binding affinity to specific proteins or enzymes, a topic frequently searched in academic and industrial circles. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such compounds, as they serve as building blocks for high-throughput screening and virtual ligand docking studies.

One of the most searched questions related to this compound is its synthetic pathway. The synthesis of N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-3-chlorobenzamide typically involves multi-step organic reactions, including Sonogashira coupling and amide bond formation. These methods are widely discussed in forums and research papers, reflecting the growing demand for efficient synthetic protocols. Additionally, its solubility and stability under various conditions are critical for formulation scientists, making it a hot topic in preclinical development.

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In conclusion, N-4-(2-carbamoylphenoxy)but-2-yn-1-yl-3-chlorobenzamide (CAS No. 1421506-45-7) represents a versatile compound with broad implications in medicinal chemistry and material science. Its structural uniqueness and functional diversity continue to inspire innovative research, addressing both academic curiosity and industrial needs. As the scientific community delves deeper into its properties, this compound is poised to remain a focal point in cutting-edge research.